Cas no 207570-04-5 (BE-56384)

BE-56384 structure
Product name:BE-56384
BE-56384 Chemical and Physical Properties
Names and Identifiers
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- BE-56384
- (5E,7E,21E)-4-ethyl-11,12,15,17,19-pentahydroxy-6'-(2-hydroxypropyl)-5',10,12,16,18,20,26,29-octamethylspiro[24,28-dioxabicyclo[23.3.1]nonacosa-5,7,21-triene-27,2'-oxane]-13,23-dione
- 207570-04-5
- (-)-BE-56384
- Q27277925
- FDD5D99M8Z
- SCHEMBL12015017
- Spiro(2,26-dioxabicyclo(23.3.1)nonacosa-4,18,20-triene-27,2'-(2H)pyran)-3,13-dione, 22-ethyl-3',4',5',6'-tetrahydro-7,9,11,14,15-pentahydroxy-6'-(2-hydroxypropyl)-5',6,8,10,14,16,28,29-octamethyl-, (-)-
- UNII-FDD5D99M8Z
- Spiro(2,26-dioxabicyclo(23.3.1)nonacosa-4,18,20-triene-27,2'-(2H)pyran)-3,13-dione, 22-ethyl-3',4',5',6'-tetrahydro-7,9,11,14,15-pentahydroxy-6'-(2-hydroxypropyl)-5',6,8,10,14,16,28,29-octamethyl-
-
- Inchi: InChI=1S/C44H74O11/c1-11-33-16-14-12-13-15-27(4)42(51)43(10,52)37(47)24-34(46)29(6)40(50)31(8)39(49)26(3)17-20-38(48)53-41-30(7)35(19-18-33)54-44(32(41)9)22-21-25(2)36(55-44)23-28(5)45/h12-14,16-17,20,25-36,39-42,45-46,49-52H,11,15,18-19,21-24H2,1-10H3/b13-12+,16-14+,20-17+
- InChI Key: SNGCTKIKLPHLOE-JPZVTNKTSA-N
- SMILES: CCC1CCC2C(C(C(C3(O2)CCC(C(O3)CC(C)O)C)C)OC(=O)C=CC(C(C(C(C(C(CC(=O)C(C(C(CC=CC=C1)C)O)(C)O)O)C)O)C)O)C)C
Computed Properties
- Exact Mass: 778.52311317g/mol
- Monoisotopic Mass: 778.52311317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 55
- Rotatable Bond Count: 3
- Complexity: 1320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 18
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 183Ų
BE-56384 Related Literature
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Megan H. J. Oh,Darcy J. Gentleman,Gregory D. Scholes Phys. Chem. Chem. Phys., 2006,8, 5079-5085
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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